Cas no 110967-13-0 (2-amino-3H-pyrido[3,2-d]pyrimidin-4-one)

• Product name: 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one
• CAS No: 110967-13-0
• MF: C₇H₆N₄O
• MW: 162.14874
• CID: 129041
• PubChem ID: 135403758

2-amino-3H-pyrido[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyrido[3,2-d]pyrimidin-4(1H)-one
• 2-amino-1H-pyrido[3,2-d]pyrimidin-4-one
• 2-AMINO-PYRIDO[3,2-D]PYRIMIDIN-4(1H)-ONE
• Pyrido[3,2-d]pyrimidin-4(3H)-one,2-amino-
• 2-amino-3H-pyrido[3,2-d]pyrimidin-4-one
• AC1LTQH5
• ACMC-1C7ZB
• AG-D-28808
• AK-32844
• CTK4A7118
• SureCN4570270
• 110967-13-0
• DTXSID30363736
• SCHEMBL4570270
• 2-amino-4-oxopyridopyrimidine
• 2-Aminopyrido[3,2-d]pyrimidin-4-ol
• AKOS006276414
• CS-0440866
• 111235-99-5

• Inchi： InChI=1S/C7H6N4O/c8-7-10-4-2-1-3-9-5(4)6(12)11-7/h1-3H,(H3,8,10,11,12)
• InChI Key： TYUQHMRMRMGSRO-UHFFFAOYSA-N
• SMILES： N=C1NC2=C(C(N1)=O)N=CC=C2

Computed Properties

• Exact Mass: 162.05400
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.68
• Boiling Point: 403.1°C at 760 mmHg
• Flash Point: 197.6°C
• Refractive Index: 1.811
• PSA: 84.66000
• LogP: 0.48150

2-amino-3H-pyrido[3,2-d]pyrimidin-4-one Security Information

2-amino-3H-pyrido[3,2-d]pyrimidin-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines